
The Antifungal Potential of Calcium Nonanoate:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium nonanoate

Cat. No.: B13772541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Calcium nonanoate, the calcium salt of nonanoic acid, is emerging as a compound of interest

in the field of antifungal research. Leveraging the established antimicrobial properties of

nonanoic acid, a medium-chain fatty acid, calcium nonanoate presents a promising avenue

for the development of novel therapeutic and preservative agents. This technical guide

provides a comprehensive overview of the current understanding of the antifungal properties of

calcium nonanoate and its constituent components. It consolidates available quantitative data

on its efficacy, details relevant experimental protocols for its evaluation, and elucidates its

proposed mechanisms of action through signaling pathway and workflow diagrams. While

direct research on calcium nonanoate is nascent, this guide draws upon existing studies on

nonanoic acid and other calcium salts of fatty acids to provide a foundational resource for the

scientific community.

Introduction
Fungal infections, ranging from superficial mycoses to life-threatening systemic diseases, pose

a significant global health challenge, exacerbated by the rise of antifungal resistance. This

necessitates the exploration of novel antifungal agents with unique mechanisms of action.

Medium-chain fatty acids (MCFAs) and their salts have long been recognized for their

antimicrobial properties. Nonanoic acid (also known as pelargonic acid), a nine-carbon

saturated fatty acid, has demonstrated potent antifungal activity against a variety of pathogenic
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fungi.[1][2] Its calcium salt, calcium nonanoate, is anticipated to exhibit similar, if not

enhanced, antifungal efficacy, potentially with improved formulation and stability characteristics.

This document serves as a technical resource, summarizing the existing, albeit limited, data on

calcium nonanoate and providing a framework for future research and development.

Quantitative Antifungal Activity
Direct quantitative data on the antifungal activity of calcium nonanoate is limited in the current

body of scientific literature. However, the antifungal efficacy of its active component, nonanoic

acid, and a related compound, calcium propionate, have been documented. These data

provide valuable insights into the potential spectrum and potency of calcium nonanoate.

Table 1: Antifungal Activity of Nonanoic Acid against Candida albicans

Compound Concentration Effect
Fungal
Species

Reference

Nonanoic Acid 2 µg/mL
>75% biofilm

inhibition
Candida albicans [2]

Nonanoic Acid 100-200 µg/mL

Minimum

Inhibitory

Concentration

(MIC)

Candida albicans [2]

Table 2: Antifungal Activity of Calcium Propionate against Various Molds
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Compound
Concentrati
on

Effect
Fungal
Species

pH Reference

Calcium

Propionate
1 g/L - 2 g/L

Significant

increase in

mold

inhibition

Aspergillus

flavus,

Aspergillus

versicolor,

Aspergillus

niger,

Penicillium

citrinum,

Penicillium

vernicosum,

Cladosporium

macrocarpum

, Fusarium

semitectum,

Mucor

racemosus,

Rhizopus

oligosporus

5 [3]

Calcium

Propionate
3 g/L - 4 g/L

Highest

inhibitory

effect

Various

molds
5 [3]

Calcium

Propionate
527 mg/L

Mean EC50

(mycelium

growth

inhibition)

Botrytis

cinerea
6.0 [3]

Calcium

Propionate
618 mg/L

Mean EC50

(mycelium

growth

inhibition)

Monilinia

fructicola
6.0 [3]
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Calcium

Propionate
1354 mg/L

Mean EC50

(mycelium

growth

inhibition)

Alternaria

alternata
6.0 [3]

Calcium

Propionate
1310 mg/L

Mean EC50

(mycelium

growth

inhibition)

Colletotrichu

m acutatum
6.0 [3]

Calcium

Propionate
0.3%

Prevented

mold

proliferation

in pellets

Commercial

feed molds
Not Specified [1]

Note: The antifungal activity of calcium propionate is pH-dependent, with greater efficacy

observed at lower pH values due to the higher concentration of the undissociated acid.[4]

Proposed Mechanisms of Action
The antifungal activity of calcium nonanoate is primarily attributed to the action of nonanoic

acid. The proposed mechanisms involve the disruption of fungal cell membrane integrity and

the interference with key cellular processes. The role of the calcium ion may also contribute to

the overall antifungal effect.

Disruption of Fungal Cell Membrane
Nonanoic acid, being a lipophilic molecule, is believed to readily insert into the fungal cell

membrane. This insertion disrupts the lipid bilayer, leading to increased membrane fluidity and

permeability. The consequences of this membrane disruption include:

Loss of Ion Homeostasis: The compromised membrane allows for the uncontrolled leakage

of essential intracellular ions, such as potassium (K+), and the influx of extracellular ions,

including calcium (Ca2+).[5] This disrupts the electrochemical gradients crucial for cellular

function and signaling.

Dissipation of pH Gradient: Nonanoic acid can act as a protonophore, shuttling protons

across the membrane and dissipating the transmembrane pH gradient, which is vital for
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nutrient transport and energy production.[6]

Inhibition of Nutrient Uptake: A damaged membrane structure can impair the function of

membrane-bound transport proteins, hindering the uptake of essential nutrients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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